Furoin

• CAS No.: 552-86-3
• Product Name: Furoin
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 1,2-bis(furan-2-yl)-2-hydroxyethanone
• Standard InChI: InChI=1S/C10H8O4/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6,9,11H
• Standard InChIKey: MIJRFWVFNKQQDK-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(C(=O)C2=CC=CO2)O
• Canonical SMILES: C1=COC(=C1)C(C(=O)C2=CC=CO2)O
• Appearance: Solid powder
• Colorform: NEEDLES FROM ALCOHOL
• Melting Point: 138-39 °C
• Description: Furoin or 1,2-di-2-hydroxyethanone is an organic compound with formula C₁₀H₈O₄. It can be produced from furfural by a benzoin condensation reaction catalyzed by cyanide ions.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: SLIGHTLY SOL IN HOT WATER, ALCOHOL; SOL IN ETHER, METHANOL, HOT ALCOHOL
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Furoin; NSC 18522; NSC-18522; NSC18522
• Reference: 1: Ma X, Zhou X, Yu A, Zhao W, Zhang W, Zhang S, Wei L, Cook DJ, Roy A. Functionalized metal-organic framework nanocomposites for dispersive solid phase extraction and enantioselective capture of chiral drug intermediates. J Chromatogr A. 2018 Feb 16;1537:1-9. doi: 10.1016/j.chroma.2017.12.067. Epub 2018 Jan 6. PubMed PMID: 29336807.
• PubChem Compound: 11100
• Last Modified: Nov 11 2021